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Compound of Interest

Compound Name: 4-Methoxystyrene

Cat. No.: B147599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and

is not a substitute for a formal safety data sheet (SDS) or professional safety consultation.

Always refer to the specific SDS provided by the supplier and follow all institutional and

regulatory safety protocols.

Executive Summary
4-Methoxystyrene, also known as 4-vinylanisole, is a combustible liquid that presents

moderate health hazards, primarily causing skin and eye irritation.[1] While comprehensive

toxicological data for this compound is limited, information from its structural analogs, styrene

and anisole, suggests that it should be handled with care to avoid potential systemic effects.

This guide provides a detailed overview of the known health and safety considerations for 4-
methoxystyrene, including its physicochemical properties, handling and storage procedures,

personal protective equipment recommendations, and emergency measures. In the absence of

specific toxicity studies on 4-methoxystyrene, this guide also includes a toxicological

assessment of related compounds and outlines standard experimental protocols for toxicity

testing.

Physicochemical and Hazard Properties
A clear understanding of the physical and chemical properties of 4-methoxystyrene is

fundamental to its safe handling.
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Physical and Chemical Properties
Property Value Reference

CAS Number 637-69-4 [2][3]

Molecular Formula C₉H₁₀O [3]

Molecular Weight 134.18 g/mol [3]

Appearance Clear colorless to yellow liquid [3][4]

Odor Sweet, aromatic [4]

Boiling Point 41-42 °C at 0.5 mmHg [4]

Melting Point 2 °C [4]

Flash Point 76 - 77 °C (170 °F)

Density 1.002 - 1.009 g/mL at 20-25 °C [4]

Solubility
Slightly miscible with methanol.

Insoluble in water.
[4][5]

GHS Hazard Classification
Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

(Data sourced from aggregated GHS information provided to ECHA)[1]

Toxicological Profile
Direct and comprehensive toxicological data for 4-methoxystyrene is largely unavailable in

published literature. Safety Data Sheets consistently report that the toxicological properties

have not been fully investigated, and no LD50 or LC50 values are available. Therefore, a
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precautionary approach is warranted, and an assessment of structurally related compounds is

provided for context.

Known Health Effects of 4-Methoxystyrene
The primary known health effects are related to direct contact:

Skin Irritation: Causes skin irritation.[1] Prolonged or repeated contact may lead to

dermatitis.[6]

Eye Irritation: Causes serious eye irritation.[1]

Inhalation: May cause respiratory tract irritation.[6]

Ingestion: While not a primary route of occupational exposure, ingestion may be harmful.

Toxicological Data of Structurally Related Compounds
To better understand the potential hazards of 4-methoxystyrene, it is useful to review the

toxicology of its parent compounds, styrene and anisole.
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Compound Oral LD50 (Rat)
Key Toxicological
Endpoints

Styrene ~5000 mg/kg

Nervous System: CNS

depression (headache,

dizziness, fatigue),

neurotoxicity with chronic

exposure.[6][7][8][9]

Respiratory: Irritation of the

nose and throat.[6][7][9]

Dermal/Ocular: Skin and eye

irritation.[6][7] Carcinogenicity:

Classified as a possible human

carcinogen (IARC Group 2A).

[9]

Anisole 3700 mg/kg

Dermal/Ocular: Skin and eye

irritation.[5][10][11] Inhalation:

Nose and throat irritation.[11]

Nervous System: Dizziness,

lightheadedness.[11]

Mutagenicity: Limited evidence

of non-lethal mutagenic

effects.[10]

This comparative data suggests that in addition to the known irritant effects of 4-
methoxystyrene, researchers should be mindful of the potential for neurotoxic effects with

significant or prolonged exposure, a hazard associated with the styrene moiety.

Safe Handling and Storage
Personal Protective Equipment (PPE)
A risk assessment should be conducted for each specific procedure. The following PPE is

generally recommended:
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Protection Type Specification

Eye/Face Protection
Chemical safety goggles or a face shield where

splashing is possible.

Skin Protection

Chemically resistant gloves (e.g., Viton®, Butyl

rubber). Lab coat or other protective clothing to

prevent skin contact.

Respiratory Protection

Use in a well-ventilated area, preferably a

chemical fume hood. If a fume hood is not

available or if exposure limits may be exceeded,

a NIOSH-approved respirator with an organic

vapor cartridge is recommended.

Handling and Storage Procedures
Ventilation: Handle in a well-ventilated area, preferably within a certified chemical fume hood.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[12]

Use spark-proof tools.[12]

Incompatibilities: Store separately from strong oxidizing agents, acids, and bases.[12]

Storage Conditions: Store in a cool, dry, well-ventilated place in tightly sealed containers.[13]

Recommended storage temperature is ≤ 20°C.[2][4]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[14][15][16] Remove

contact lenses if present and easy to do.[14]

Seek immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

[15] Flush skin with plenty of soap and water for

at least 15 minutes.[16] Seek medical attention

if irritation develops or persists.

Inhalation

Move the exposed person to fresh air at once.

[14][16] If breathing is difficult, give oxygen. If

not breathing, give artificial respiration. Seek

medical attention if symptoms persist.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[17] Seek immediate medical attention.

Fire and Explosion Hazards
4-Methoxystyrene is a combustible liquid. Vapors can form explosive mixtures with air.[12]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[11][18][19]

Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and

spread the fire.

Hazardous Combustion Products: Produces carbon monoxide and carbon dioxide upon

combustion.[11]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Experimental Protocols for Hazard Assessment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 14 Tech Support

https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.cdc.gov/niosh/npg/firstaid.html
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://www.benchchem.com/product/b147599?utm_src=pdf-body
https://www.safety.pitt.edu/sites/default/files/02-003FlammableLiquid.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0137.pdf
https://www.ryanfp.com/fire-protection-for-flammable-liquids/
https://www.exponent.com/article/making-work-around-flammable-combustible-liquids-safer
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0137.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


As specific toxicological studies for 4-methoxystyrene are not readily available, the following

sections detail standardized OECD (Organisation for Economic Co-operation and

Development) protocols for assessing the types of hazards this chemical is likely to present.

These are provided as examples of rigorous methodologies for chemical safety testing.

OECD TG 423: Acute Oral Toxicity – Acute Toxic Class
Method
This method is used to estimate the acute oral toxicity of a substance. It is a stepwise

procedure using a limited number of animals.

Principle: A stepwise procedure is used with three animals of a single sex per step.[20]

Depending on the mortality and/or moribundity of the animals, a decision is made to either

stop testing, dose at a lower or higher fixed dose, or dose additional animals. The objective

is to identify a dose that causes mortality in some animals to classify the substance.[20][21]

Animal Model: Typically, young adult female rats are used.[22]

Procedure:

Animals are fasted prior to dosing.

The test substance is administered in a single dose by gavage.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for

at least 14 days.[22]

A necropsy is performed on all animals at the end of the observation period.

Classification: The substance is classified into one of the GHS categories based on the

observed mortality at specific dose levels (e.g., 5, 50, 300, 2000 mg/kg).[22]

OECD TG 404: Acute Dermal Irritation/Corrosion
This guideline describes a procedure for the assessment of dermal irritation and corrosion.

Principle: The substance is applied in a single dose to a small area of the skin of an

experimental animal (typically an albino rabbit).[23][24] Untreated skin serves as a control.
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Procedure:

Approximately 24 hours before the test, fur is removed from the dorsal area of the animal.

A dose of 0.5 mL (for liquids) or 0.5 g (for solids) is applied to a small patch of skin

(approx. 6 cm²).[23]

The test site is covered with a gauze patch for a 4-hour exposure period.[23]

After exposure, the residual substance is removed.

The skin is examined for erythema (redness) and edema (swelling) at specified intervals

(e.g., 1, 24, 48, and 72 hours) and the lesions are scored. Observations continue for 14

days to assess reversibility.[23][25]

OECD TG 405: Acute Eye Irritation/Corrosion
This test guideline is used to assess the potential for a substance to cause eye irritation or

corrosion.

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye

of an experimental animal (typically an albino rabbit).[26][27][28] The other eye remains

untreated and serves as a control.

Procedure:

A single animal is used for an initial test.

A measured dose (e.g., 0.1 mL for liquids) is instilled into the conjunctival sac.[29]

The eyes are examined and scored for corneal opacity, iris lesions, conjunctival redness,

and chemosis (swelling) at 1, 24, 48, and 72 hours after application.[26][27][30]

If a corrosive effect is not observed, the response is confirmed using up to two additional

animals.[26][27][29]

The observation period is typically up to 21 days to determine the reversibility of any

effects.[27]
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Visualized Workflows and Relationships
The following diagrams, generated using Graphviz, illustrate key safety workflows and logical

relationships for handling 4-methoxystyrene.
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General Handling Workflow for 4-Methoxystyrene

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Gather Appropriate PPE
(Goggles, Gloves, Lab Coat)

Set up in Chemical Fume Hood

Dispense 4-Methoxystyrene

Perform Experimental Procedure

Decontaminate Glassware & Surfaces

Dispose of Waste in
Designated Hazardous Waste Container

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for handling 4-methoxystyrene.
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First Aid Decision Tree for Exposure

Chemical Exposure Occurs

Identify Route of Exposure

Skin Contact

Skin

Eye Contact

Eyes

Inhalation

Inhalation

Remove Contaminated Clothing
Flush with Soap & Water for 15+ min

Flush with Water for 15+ min
Remove Contact Lenses

Move to Fresh Air

Seek Medical Attention

If irritation persists Immediately If symptoms persist

Click to download full resolution via product page

Caption: Decision tree for first aid response to exposure.
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Spill Response Logic

Spill Occurs

Assess Spill Size & Risk

Minor Spill

Small & Controllable

Major Spill

Large or Uncontrolled

Alert personnel in immediate area
Contain with absorbent material
Clean up with appropriate PPE

Evacuate immediate area
Alert EH&S / Emergency Services

Prevent entry

Dispose of cleanup materials
as hazardous waste

Click to download full resolution via product page

Caption: Logical flow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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